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Compound of Interest

Compound Name:
2-Chloro-N-(3-methoxy-phenyl)-

benzamide

CAS No.: 65382-87-8

Cat. No.: B3428164

Get Quote

Executive Summary & Chemical Triage
Immediate Action Required: 2-Chloro-N-(3-methoxy-phenyl)-benzamide is a halogenated

aromatic amide.[1][2] Unlike standard organic waste, the chlorine substituent mandates

disposal through high-temperature incineration with acid gas scrubbing.[1][2] Under no

circumstances should this compound be disposed of via sanitary sewer, trash, or non-

halogenated solvent streams.[1]

Chemical Profile:

Class: Halogenated Benzamide Derivative[1]

Primary Hazard: Skin/Eye Irritant; Acute Toxicity (Oral); Aquatic Toxicity (Chronic).[1][2]

Thermal Decomposition: Releases Hydrogen Chloride (HCl), Nitrogen Oxides (NOx), and

Carbon Monoxide (CO).[1]

Waste Stream:Stream C (Halogenated Organic).[1][2]
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Operational Disposal Protocol
This protocol distinguishes between the compound in its pure solid state (e.g., expired shelf

stock) and in solution (e.g., reaction mother liquor).[1]

Scenario A: Solid Waste (Pure Substance)
Applicability: Expired inventory, spilled solids, or contaminated weighing paper.[1]

Containment: Place the solid material in a clear, sealable polyethylene bag (minimum 2 mil

thickness).

Secondary Containment: Place the sealed bag inside a wide-mouth high-density

polyethylene (HDPE) jar or an amber glass packer if the compound is light-sensitive

(common for methoxy-substituted aromatics).[1][2]

Labeling: Affix a hazardous waste label.

Constituents: "2-Chloro-N-(3-methoxy-phenyl)-benzamide" (Do not use abbreviations).

[1][2][3]

Hazard Checkbox: Toxic, Irritant.[1][2]

Segregation: Deposit into the Solid Hazardous Waste Drum.

Critical Note: Do not mix with oxidizer solids (e.g., permanganates) to prevent potential

exothermic amide hydrolysis or oxidation.[1][2]

Scenario B: Liquid Waste (Solutions)
Applicability: HPLC effluent, reaction mixtures, or dissolved stock.[1]

Solvent Assessment: Determine the primary solvent.[1][2]

Stream Selection:

If dissolved in DMSO/Methanol/Acetonitrile: Dispose of in Halogenated Solvent Waste

carboy.[1][2] Even if the solvent itself is non-halogenated (like MeOH), the presence of the
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chlorinated solute (>1000 ppm) technically classifies the mixture as requiring halogenated

treatment protocols to protect incinerator integrity.[1]

If dissolved in DCM/Chloroform: Dispose of in Halogenated Solvent Waste carboy.[1][2]

pH Check: Ensure the solution is neutral (pH 6-8).

Why? Acidic conditions can catalyze the hydrolysis of the amide bond, releasing 3-

methoxyaniline (toxic) and 2-chlorobenzoic acid.[1][2]

Decision Matrix & Workflow
The following diagram illustrates the logical flow for categorizing and processing this specific

chemical waste.
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Waste Generation:
2-Chloro-N-(3-methoxy-phenyl)-benzamide

Physical State?

Solid / Powder
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(ONLY if <1000 ppm solute)
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Figure 1: Waste stream segregation logic. Note that "Stream C" is the default for this

chlorinated compound to ensure proper scrubber utilization at the incineration facility.

Scientific Rationale (The "Why")
To ensure compliance and safety, researchers must understand the chemical fate of this

molecule during disposal.

Thermal Decomposition & Incineration
Unlike simple hydrocarbons that burn to CO₂ and H₂O, 2-Chloro-N-(3-methoxy-phenyl)-
benzamide presents a specific challenge due to its chlorine atom.[1][2]

HCl Generation: Upon combustion, the C-Cl bond cleaves.[1][2] In the presence of hydrogen

sources (fuel), this forms Hydrogen Chloride gas (HCl).[1][4]

[1][2]

Scrubber Requirement: If this waste is mislabeled as "Non-Halogenated," it may be sent to a

fuel-blending kiln lacking adequate acid gas scrubbers.[1][2] This can cause:

Corrosion of the incinerator flue.[1][2]

Illegal emission of acid gas into the atmosphere.[2]

Dioxin Potential: Incomplete combustion of chlorinated aromatics at lower temperatures (

) can theoretically lead to the formation of Polychlorinated Dibenzodioxins (PCDDs).[1][2]
Therefore, this waste must be directed to facilities operating at

with rapid quench cooling [1].[2]

Aquatic Toxicity
Halogenated benzamides are often resistant to biodegradation.[1][2] The "3-methoxy" group

increases lipophilicity compared to the parent benzamide, potentially increasing

bioconcentration factors in aquatic organisms.[1][2] Drain disposal is strictly prohibited under

the Clean Water Act [2].[1][2]
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Emergency Spill Procedures
Scenario: A 5g bottle of solid powder drops and shatters on the lab bench.

Step Action Rationale

1. Isolate
Mark the area.[1][2] Alert

nearby personnel.

Prevent tracking of powder into

clean zones.

2. PPE

Don Nitrile gloves (double

gloved), lab coat, and N95

particulate respirator.[1]

Benzamide derivatives can be

fine dusts; inhalation is a

primary exposure route.[1][2]

3. Dry Clean

Cover spill with damp paper

towels (to suppress dust) or

use a HEPA vacuum.[1][2]

Avoid dry sweeping which

aerosolizes the irritant.

4.[2] Wash

Wipe the surface with a

soap/water solution, followed

by an Ethanol wipe.

The compound has limited

water solubility; ethanol

ensures removal of lipophilic

residues.[1][2]

5. Dispose

Place all glass shards and

wipes into a wide-mouth jar.[1]

[2] Label as "Debris

contaminated with

Halogenated Benzamide."

Sharp glass pierces bags; rigid

containers are mandatory.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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